Cas no 215362-49-5 (1H-Inden-1-amine,2,3-dihydro-7-methoxy-, (1S)-)

1H-Inden-1-amine,2,3-dihydro-7-methoxy-, (1S)- structure
215362-49-5 structure
Product Name:1H-Inden-1-amine,2,3-dihydro-7-methoxy-, (1S)-
CAS No:215362-49-5
MF:C10H13NO
MW:163.216322660446
MDL:MFCD31805593
CID:243103
PubChem ID:10630844
Update Time:2025-07-12

1H-Inden-1-amine,2,3-dihydro-7-methoxy-, (1S)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-amine,2,3-dihydro-7-methoxy-, (1S)-
    • 1H-Inden-1-amine,2,3-dihydro-7-methoxy-,(1S)-(9CI)
    • (S)-2,3-DIHYDRO-7-METHOXY-1H-INDEN-1-AMINE
    • (1S)-7-methoxy-2, 3-dihydro-1H-inden-1-amine
    • (S)-7-Methoxy-2,3-dihydro-1H-inden-1-amine
    • (1S)-7-methoxy-2,3-dihydro-1H-inden-1-amine
    • DTXSID00442663
    • 215362-49-5
    • MDL: MFCD31805593
    • Inchi: 1S/C10H13NO/c1-12-9-4-2-3-7-5-6-8(11)10(7)9/h2-4,8H,5-6,11H2,1H3/t8-/m0/s1
    • InChI Key: RWAJCHDFYSLZND-QMMMGPOBSA-N
    • SMILES: O(C)C1=CC=CC2=C1[C@H](CC2)N

Computed Properties

  • Exact Mass: 163.099714038g/mol
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 35.2Ų

1H-Inden-1-amine,2,3-dihydro-7-methoxy-, (1S)- Pricemore >>

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